Cas no 2098144-61-5 (3-Cyclobutyl-2,2-dimethylpropan-1-ol)

3-Cyclobutyl-2,2-dimethylpropan-1-ol is a tertiary alcohol featuring a cyclobutyl substituent and two methyl groups adjacent to the hydroxyl-bearing carbon. This structure imparts steric hindrance, influencing its reactivity and stability in synthetic applications. The cyclobutyl ring introduces conformational rigidity, potentially enhancing selectivity in reactions such as nucleophilic substitutions or esterifications. The compound's hindered alcohol group may also reduce unwanted side reactions, making it useful in fine chemical synthesis or as a building block for pharmaceuticals and agrochemicals. Its unique combination of steric bulk and functional group placement offers advantages in designing molecules with tailored physicochemical properties.
3-Cyclobutyl-2,2-dimethylpropan-1-ol structure
2098144-61-5 structure
Product Name:3-Cyclobutyl-2,2-dimethylpropan-1-ol
CAS No:2098144-61-5
MF:C9H18O
MW:142.238623142242
CID:5461359
PubChem ID:122240181
Update Time:2025-10-29

3-Cyclobutyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-cyclobutyl-2,2-dimethylpropan-1-ol
    • Cyclobutanepropanol, β,β-dimethyl-
    • 3-Cyclobutyl-2,2-dimethylpropan-1-ol
    • Inchi: 1S/C9H18O/c1-9(2,7-10)6-8-4-3-5-8/h8,10H,3-7H2,1-2H3
    • InChI Key: SGHJUOCVUKLYFK-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 103
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

3-Cyclobutyl-2,2-dimethylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850798-0.05g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
0.05g
$202.0 2023-09-19
Enamine
EN300-1850798-0.1g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
0.1g
$301.0 2023-09-19
Enamine
EN300-1850798-0.25g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
0.25g
$431.0 2023-09-19
Enamine
EN300-1850798-0.5g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
0.5g
$679.0 2023-09-19
Enamine
EN300-1850798-1.0g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
1.0g
$871.0 2023-07-10
Enamine
EN300-1850798-2.5g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
2.5g
$1707.0 2023-09-19
Enamine
EN300-1850798-5.0g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
5.0g
$2525.0 2023-07-10
Enamine
EN300-1850798-10.0g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%
10.0g
$3746.0 2023-07-10
Life Chemicals
F2147-6339-0.25g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%+
0.25g
$350.0 2023-09-06
Life Chemicals
F2147-6339-0.5g
3-cyclobutyl-2,2-dimethylpropan-1-ol
2098144-61-5 95%+
0.5g
$500.0 2023-09-06

Additional information on 3-Cyclobutyl-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-Cyclobutyl-2,2-dimethylpropan-1-ol (CAS No. 2098144-61-5): Properties, Applications, and Industry Insights

3-Cyclobutyl-2,2-dimethylpropan-1-ol (CAS No. 2098144-61-5) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This tertiary alcohol, characterized by a cyclobutyl ring and two methyl groups adjacent to the hydroxyl-bearing carbon, offers versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for modulating lipophilicity and steric effects in bioactive molecules.

The compound's molecular formula, C9H18O, and its branched aliphatic structure with a cyclic moiety make it valuable for creating compounds with improved metabolic stability. Recent studies highlight its utility in developing kinase inhibitors and GPCR-targeted therapies, addressing current pharmaceutical demands for precision medicine solutions. The sterically hindered alcohol functionality presents interesting possibilities for asymmetric synthesis and chiral auxiliary applications.

From a synthetic chemistry perspective, 3-Cyclobutyl-2,2-dimethylpropan-1-ol serves as an intermediate for fragrance compounds and specialty polymers. Its balanced hydrophobicity makes it suitable for flavor-enhancing derivatives, while the rigid cyclobutane ring contributes to thermal stability in material science applications. The compound's physicochemical properties—including its boiling point (approximately 210-215°C) and moderate water solubility—facilitate diverse reaction conditions.

Current market trends show growing interest in sustainable synthetic routes for such intermediates. Green chemistry approaches utilizing biocatalysis or flow chemistry for 3-Cyclobutyl-2,2-dimethylpropan-1-ol production are being investigated to reduce environmental impact. This aligns with industry demands for eco-friendly manufacturing processes while maintaining cost efficiency—a frequent search topic among chemical professionals.

Analytical characterization of 2098144-61-5 typically involves GC-MS, NMR (particularly 13C NMR for distinguishing the quaternary carbon), and IR spectroscopy to confirm the hydroxyl group presence. Purity assessment is crucial, as even minor impurities can significantly affect downstream applications in high-value chemical synthesis. Advanced purification techniques like preparative HPLC are often employed for research-grade material.

Regulatory status varies by region, but proper handling guidelines should always be followed despite its non-classification as hazardous. Storage recommendations include inert atmosphere protection and moisture control to preserve the alcohol functionality. These practical considerations address common queries from laboratory technicians and process chemists working with this compound.

Future research directions may explore 3-Cyclobutyl-2,2-dimethylpropan-1-ol's potential in bio-based materials and drug delivery systems, particularly for enhancing membrane permeability. The compound's structural features could contribute to developing novel excipients or prodrugs, meeting pharmaceutical industry needs for improved bioavailability—a hot topic in current medicinal chemistry literature.

For synthetic organic chemists, the challenges of selective functionalization of the cyclobutyl ring present interesting research opportunities. Recent publications demonstrate innovative approaches to further derivatize this scaffold while preserving the valuable tertiary alcohol moiety. Such methodological advances respond to the growing demand for complex molecular architectures in both academic and industrial settings.

Commercial availability of 2098144-61-5 continues to expand as application potential grows. Procurement specialists frequently search for reliable suppliers offering consistent quality, proper documentation, and technical support—factors increasingly important in the specialty chemicals market. Current pricing reflects the compound's niche status and multi-step synthesis requirements.

In material science applications, the combination of aliphatic and cyclic components in 3-Cyclobutyl-2,2-dimethylpropan-1-ol offers unique possibilities for polymer modification. Researchers are investigating its incorporation into polyesters or polyurethanes to achieve specific mechanical properties, addressing industry needs for performance materials with tailored characteristics.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.